Cas no 256640-47-8 (Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate)

Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate structure
256640-47-8 structure
Product Name:Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate
CAS No:256640-47-8
MF:C17H30N2O2
MW:294.432304859161
CID:1427041
PubChem ID:10589918
Update Time:2025-04-20

Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-amino-1-(cyclooctylmethyl)-1,2,5,6-tetrahydro-3-pyridinec Arboxylate
    • CTK0E5002
    • AKOS015854670
    • ethyl 4-amino-1-cyclooctylmethyl-1,2,5,6-tetrahydro-3-pyridinecarboxylate
    • SureCN1753091
    • AC1Q333A
    • AG-L-57169
    • ethyl 4-amino-1-benzylimidazole
    • 1H-Imidazole-5-carboxylic acid, 4-amino-1-(phenylmethyl)-, ethyl ester
    • CTK0E5002; AKOS015854670; ethyl 4-amino-1-cyclooctylmethyl-1,2,5,6-tetrahydro-3-pyridinecarboxylate; SureCN1753091; AC1Q333A; AG-L-57169; ethyl 4-amino-1-benzylimidazole; 1H-Imidazole-5-carboxylic acid, 4-amino-1-(phenylmethyl)-, ethyl ester;
    • 1-(Cyclooctylmethyl)-4-amino-1,2,5,6-tetrahydropyridine-3-carboxylic acid ethyl ester
    • ethyl 4-amino-1-(cyclooctylmethyl)-3,6-dihydro-2H-pyridine-5-carboxylate
    • 256640-47-8
    • 4-Amino-1-cyclooctylmethyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid ethyl ester
    • Inchi: 1S/C17H30N2O2/c1-2-21-17(20)15-13-19(11-10-16(15)18)12-14-8-6-4-3-5-7-9-14/h14H,2-13,18H2,1H3
    • InChI Key: SBIKJLRJOSHOFB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(CCN(C1)CC1CCCCCCC1)N)=O

Computed Properties

  • Exact Mass: 294.230728204g/mol
  • Monoisotopic Mass: 294.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55.6Ų
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.